Cas no 733727-05-4 (ethyl (1R,4S)-4-aminocyclopent-2-ene-1-carboxylate)

ethyl (1R,4S)-4-aminocyclopent-2-ene-1-carboxylate structure
733727-05-4 structure
Product Name:ethyl (1R,4S)-4-aminocyclopent-2-ene-1-carboxylate
CAS No:733727-05-4
MF:C8H13NO2
MW:155.194322347641
MDL:MFCD30066164
CID:559475
PubChem ID:20586310
Update Time:2023-11-27

ethyl (1R,4S)-4-aminocyclopent-2-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopentene-1-carboxylicacid, 4-amino-, ethyl ester, (1R,4S)-rel-
    • 2-Cyclopentene-1-carboxylicacid,4-amino-,ethylester,(1R,4S)-rel-(9CI)
    • ethyl (1R,4S)-4-aminocyclopent-2-ene-1-carboxylate
    • MDL: MFCD30066164
    • Inchi: 1S/C8H13NO2/c1-2-11-8(10)6-3-4-7(9)5-6/h3-4,6-7H,2,5,9H2,1H3/t6-,7+/m0/s1
    • InChI Key: XCDXTVQLNVHFOH-NKWVEPMBSA-N
    • SMILES: [C@@H]1(C(OCC)=O)C[C@H](N)C=C1

Computed Properties

  • Exact Mass: 155.095
  • Monoisotopic Mass: 155.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 11
  • XLogP3: 2.5
  • Topological Polar Surface Area: 52.3A^2

ethyl (1R,4S)-4-aminocyclopent-2-ene-1-carboxylate Pricemore >>

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